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For immediate safety and logistical guidance, researchers, scientists, and drug development
professionals must adhere to stringent disposal procedures for potent compounds like ABBV-
992, a Bruton's tyrosine kinase (BTK) inhibitor. While a specific Safety Data Sheet (SDS) for
ABBV-992 is not publicly available, this guide provides essential procedures based on general
best practices for potent pharmaceutical compounds and data from similar BTK inhibitors, such
as lbrutinib.

Disclaimer: This information is a guide and should be supplemented by a thorough risk
assessment and the specific Safety Data Sheet (SDS) for any chemical being handled. In the
absence of a specific SDS for ABBV-992, the procedures outlined below are based on general
guidelines for hazardous pharmaceutical waste and information from the SDS for Ibrutinib.[1][2]

[3]

l. Pre-Disposal Handling and Personal Protective
Equipment (PPE)

Safe disposal begins with proper handling during use. Due to the potent nature of kinase
inhibitors, minimizing exposure is critical.[4]
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Handling:

e Work in a well-ventilated area, preferably within a certified chemical fume hood, to prevent
inhalation of dust or aerosols.[1][2]

» Avoid direct contact with skin, eyes, and clothing.[1][2]
e Implement procedures to prevent ingestion and inhalation.[2]
e Wash hands thoroughly after handling.[2]

Personal Protective Equipment (PPE): The selection of appropriate PPE is crucial and should
be based on a risk assessment of the specific laboratory procedures being performed.

Activity Recommended PPE Rationale

- Full-face powered air-

purifying respirator (PAPR) or o o
_ _ _ High risk of aerosolization and
o ) ) supplied-air respirator- ) )

Weighing and Dispensing ] ) inhalation of potent powders.

Disposable, solid-front lab coat ) o
(Powder) o o Full respiratory protection is

with tight-fitting cuffs- Double- )

) . essential.
gloving (e.g., nitrile)-

Disposable sleeves

- Chemical fume hood or other

ventilated enclosure- Lab coat- Reduced risk of aerosolization

] ) Safety glasses with side compared to powders, but
Solution Preparation ) ) )
shields or chemical splash potential for splashes and
goggles- Chemical-resistant spills still exists.

gloves (e.g., nitrile)

Il. Segregation and Labeling of ABBV-992 Waste

Proper segregation and clear labeling of waste streams are fundamental to safe and compliant
disposal.

Waste Categories:
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e Unused/Expired Compound: Collect in a clearly labeled, sealed container. Do not dispose of
down the drain or in regular trash.

o Contaminated Labware (e.g., vials, pipette tips, flasks): Collect in a designated, puncture-
resistant, and sealed container.

o Contaminated Personal Protective Equipment (PPE) (e.g., gloves, lab coats, sleeves):
Carefully doff PPE to avoid self-contamination and place it in a sealed bag or container.

e Agueous Waste (e.g., from quenching reactions): Collect in a sealed, labeled container. Do
not dispose of it down the drain.

Labeling: All waste containers must be clearly labeled with:
e The words "Hazardous Waste"
e The full chemical name: "ABBV-992"

e Any known hazard characteristics (e.g., "Toxic," "Reproductive Hazard") based on available
information.[1][2][3]

lll. Disposal Procedures

The disposal of potent investigational compounds like ABBV-992 is regulated by agencies
such as the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).

Step-by-Step Disposal Protocol:

o Characterize the Waste: Based on available data (or data from similar compounds),
determine if the waste is hazardous. Given that Ibrutinib is listed as potentially damaging to
fertility and the unborn child, it is prudent to handle ABBV-992 waste as hazardous.[1][2][3]

o Segregate and Contain: Collect all waste streams into their appropriate, labeled containers
as described in Section Il. Ensure all containers are securely sealed.

o Store Securely: Keep all hazardous waste in a designated, secure area away from general
laboratory traffic until it can be collected for disposal.
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» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a certified hazardous waste contractor to arrange for pickup and
disposal.

« Incineration: The standard and recommended disposal method for potent pharmaceutical
compounds is incineration at a permitted hazardous waste facility.[5] This process ensures
the complete destruction of the active compound.

o Documentation: Maintain accurate records of the amount of waste generated and the date of
disposal. A certificate of destruction should be obtained from the disposal vendor.[5]

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

» Don Appropriate PPE: At a minimum, this should include a lab coat, double gloves, and
safety goggles. For larger spills of powdered material, respiratory protection is essential.

» Contain the Spill: Use a spill kit with appropriate absorbent materials to contain the spill. For
powdered spills, gently cover with a damp paper towel to avoid creating dust.

o Clean the Area: Carefully collect the spilled material and absorbent into a hazardous waste
container. Decontaminate the area with an appropriate cleaning solution.

» Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as
hazardous waste.

o Report the Spill: Report the incident to your EHS office.

V. Logical Workflow for ABBV-992 Disposal

The following diagram illustrates the decision-making process for the proper disposal of ABBV-
992 and associated waste.
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Caption: Workflow for the safe disposal of ABBV-992 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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